Cas no 2171694-47-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid
• CAS No: 2171694-47-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6034512
• PubChem ID: 165958269
• Update Time: 2025-06-11

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid
• 2171694-47-4
• EN300-1519231
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C23H24N2O5/c26-21(25-13-11-20(25)22(27)28)10-5-12-24-23(29)30-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20H,5,10-14H2,(H,24,29)(H,27,28)
• InChI Key： HMPUKQBEWFFIFH-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N1CCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic Acid (CAS No. 2171694-47-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid, identified by its CAS number 2171694-47-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of targeted therapy and molecular recognition.

The structural framework of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and reactivity of the molecule, making it a valuable intermediate in peptide synthesis and other synthetic applications. Additionally, the azetidine ring provides a rigid scaffold that can be tailored for specific interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways with high specificity. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid structure aligns well with this trend, as it offers a versatile platform for designing molecules that can interact with enzymes, receptors, and other cellular components. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The combination of the Fmoc group and the azetidine ring creates a molecule that can be easily modified to optimize binding affinity and selectivity. Researchers have leveraged these properties to develop derivatives that exhibit enhanced activity against specific disease targets. For instance, studies have shown that modifications to the fluorenylmethoxycarbonyl moiety can significantly improve the solubility and bioavailability of the compound, making it more suitable for clinical applications.

The pharmaceutical industry has been particularly interested in compounds that can serve as probes for understanding disease mechanisms. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid has been used in several preclinical studies to investigate its interactions with key biological pathways. These studies have provided valuable insights into its potential therapeutic effects and have paved the way for further development.

In addition to its pharmacological applications, this compound has also shown promise in material science and nanotechnology. The rigid structure of the azetidine ring and the presence of functional groups like the Fmoc moiety make it an attractive candidate for designing novel materials with specific properties. For example, researchers have explored its use in creating self-assembling structures and supramolecular complexes that could have applications in drug delivery systems.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid is another area of active research. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are crucial for transitioning from laboratory-scale research to industrial applications. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical processes have been particularly useful in this regard.

The safety profile of this compound is also an important consideration. While it is not classified as a hazardous or controlled substance, rigorous testing is essential to ensure its compatibility with various applications. Studies have focused on evaluating its toxicity, stability under different conditions, and potential side effects. These efforts are critical for ensuring that the compound can be safely used in both research and clinical settings.

The future prospects for 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-2-carboxylic acid are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. As our understanding of biological systems continues to grow, so too will the opportunities for developing innovative treatments based on this versatile molecule.